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Compound of Interest

Compound Name: Polysulfide rubber

Cat. No.: B346664 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in managing and

reducing the viscosity of liquid polysulfide polymers during their experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My liquid polysulfide polymer is too viscous to handle and process. What are the primary

methods to reduce its viscosity?

A1: High viscosity in liquid polysulfide polymers is a common challenge. There are several

effective strategies you can employ to lower the viscosity to a workable range:

Addition of Plasticizers: Incorporating compatible plasticizers is a widely used method to

increase flexibility and reduce viscosity.

Use of Solvents or Reactive Diluents: Solvents can temporarily reduce viscosity for

application, while reactive diluents become part of the polymer network upon curing.

Increasing Temperature: Heating the polymer can significantly lower its viscosity, but this

must be done with caution to avoid polymer degradation.
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Chemical Modification: Techniques like thiol-disulfide exchange can be used to cleave

polymer chains, thereby reducing molecular weight and viscosity.

Mechanical Shearing: Applying high shear during mixing can temporarily or permanently

reduce viscosity, depending on the formulation.

Q2: What type of plasticizers are compatible with liquid polysulfide polymers, and how do they

work?

A2: Plasticizers are crucial additives that soften the polymer and control viscosity. For

polysulfide polymers, common compatible plasticizers include phthalates, benzoates, and

chlorinated paraffins. Newer, more environmentally friendly options like oligomeric dibenzoates

are also available and show excellent performance.

These plasticizers work by inserting their molecules between the long polysulfide polymer

chains. This spacing reduces the intermolecular forces (van der Waals forces) between the

polymer chains, allowing them to move more freely, which manifests as a decrease in viscosity

and an increase in flexibility.

Q3: Can I use a solvent to reduce the viscosity? If so, which ones are effective?

A3: Yes, solvents can be very effective for temporarily reducing viscosity. Liquid polysulfide

polymers are soluble in aromatic and halogenated solvents. Effective options include:

Toluene

Benzene

Dichloroethane

It is critical to consider the solvent's volatility and its impact on the final cured properties, as

entrapped solvent can lead to defects. For applications where the solvent needs to be

removed, a proper evaporation step is necessary. Alternatively, low-molecular-weight liquid

polysulfide polymers can be used as reactive diluents, which reduce initial viscosity and then

react to become part of the final cured polymer.
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Q4: I'm considering heating the polymer to lower its viscosity. What temperature range is safe,

and what are the risks?

A4: Increasing the temperature is a very effective way to reduce the viscosity of polysulfide

polymers. As temperature rises, the polymer chains gain kinetic energy and can slide past each

other more easily. However, this approach has limitations. Polysulfide polymers have a service

temperature range that typically extends up to around 121-150°C (250-302°F). Exceeding the

thermal stability limit can lead to irreversible degradation of the polymer, compromising its

mechanical and chemical properties. It is crucial to consult the technical data sheet for the

specific grade of polysulfide polymer you are using to determine its thermal limits.

Q5: My formulation requires a permanent reduction in viscosity without the use of additives. Is

there a chemical modification method I can use?

A5: Yes, a permanent reduction in viscosity can be achieved by chemically reducing the

polymer's molecular weight. One effective method is through a thiol-disulfide exchange

reaction. This process involves introducing a low-molecular-weight dithiol, such as 1,6-

hexanedithiol, and a catalyst. The dithiol participates in exchange reactions with the disulfide

bonds within the polysulfide polymer backbone, leading to the cleavage of longer chains into

shorter ones. This reduction in average molecular weight results in a lower viscosity. The extent

of viscosity reduction can be controlled by adjusting the ratio of the polymer to the dithiol.

Data Presentation
Table 1: Illustrative Effect of Plasticizer on Polysulfide
Polymer Viscosity
The following data is illustrative to demonstrate the typical effect of a plasticizer on the viscosity

of a liquid polysulfide polymer. Actual values will vary based on the specific polymer, plasticizer,

and temperature.
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Plasticizer (Dibenzoate
Ester) Concentration (wt%)

Viscosity at 25°C (Pa·s)
Percentage Viscosity
Reduction (%)

0 45.0 0

5 33.8 25

10 24.8 45

15 18.0 60

20 13.5 70

Table 2: Effect of Temperature on the Viscosity of
Thiokol LP-32 Liquid Polysulfide Polymer
Data extracted from the viscosity-temperature curve for Thiokol LP-32.

Temperature (°C) Temperature (°F) Viscosity (Pa·s)

20 68 ~70

25 77 41-48

30 86 ~30

40 104 ~15

50 122 ~8

60 140 ~4

Experimental Protocols
Protocol 1: Viscosity Measurement Using a Brookfield
Viscometer
This protocol outlines the general procedure for measuring the viscosity of a liquid polysulfide

polymer.

Materials and Equipment:
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Brookfield Viscometer (e.g., Model RVDV-E)

Appropriate spindle (select based on expected viscosity)

Sample of liquid polysulfide polymer

Beaker (600 mL low form Griffin beaker is standard)

Temperature control system (water bath or circulating bath)

Guard leg (if required for the spindle)

Procedure:

Instrument Setup:

Mount the viscometer securely on a level laboratory stand.

If using a guard leg, attach it to the viscometer.

Attach the selected spindle to the lower shaft of the viscometer. Note that the threads are

left-handed.

Sample Preparation:

Place a sufficient amount of the polysulfide polymer into the beaker to ensure the spindle

will be properly immersed.

Place the beaker in the temperature control system and allow the sample to reach the

desired measurement temperature (e.g., 25°C).

Measurement:

Lower the viscometer and immerse the spindle into the center of the sample until the fluid

level reaches the immersion groove on the spindle's shaft. To avoid trapping air bubbles,

immerse the spindle at a slight angle.

Turn on the viscometer motor and select the desired rotational speed.
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Allow the reading on the display to stabilize. This may take a few moments.

Record the viscosity value (in cP or mPa·s) and the torque percentage. For best accuracy,

the torque reading should be between 10% and 100%.

If the torque is outside this range, turn off the motor and select a different spindle or

speed.

Data Recording:

Record the final viscosity, temperature, spindle number, and rotational speed.

Protocol 2: Viscosity Reduction via Thiol-Disulfide
Exchange
This protocol describes a method to reduce the molecular weight and viscosity of a liquid

polysulfide polymer.

Materials and Equipment:

Liquid Polysulfide Polymer (e.g., JLY155)

1,6-Hexanedithiol (HEX)

Catalyst: Tris(dimethylaminomethyl)phenol (DMP-30)

Reaction vessel with a mechanical stirrer and nitrogen inlet

Heating mantle or oil bath

Viscometer

Procedure:

Reactant Preparation:

Charge the reaction vessel with the liquid polysulfide polymer.
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Determine the desired molar ratio of polymer to 1,6-hexanedithiol (e.g., 4:1). Calculate and

add the corresponding amount of HEX to the vessel.

Reaction Setup:

Begin stirring the mixture under a nitrogen atmosphere to prevent oxidation.

Add the catalyst (e.g., 0.05 wt% DMP-30) to the mixture.

Reaction and Monitoring:

Heat the reaction mixture to the desired temperature (e.g., 50-70°C).

Monitor the viscosity of the mixture at regular intervals using a viscometer. The viscosity

will decrease as the thiol-disulfide exchange reaction proceeds and the polymer chains

are cleaved.

Completion:

The reaction is considered to have reached equilibrium when the viscosity stabilizes and

shows no further significant decrease over time.

Once the desired viscosity is achieved, cool the mixture to room temperature. The

modified, lower-viscosity polysulfide polymer is now ready for use.

Visualizations
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Caption: Workflow for selecting a viscosity reduction strategy.
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Caption: Mechanism of viscosity reduction by a plasticizer.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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